Cas no 95908-33-1 (1-Naphthalenol,5,6,7,8-tetrahydro-2,5-dimethyl-8-(1-methylethyl)-, (5S,8S)-)

• Product Name: 1-Naphthalenol,5,6,7,8-tetrahydro-2,5-dimethyl-8-(1-methylethyl)-, (5S,8S)-
• CAS No: 95908-33-1
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 799937
• PubChem ID: 13993189
• Update Time: 2024-03-01

1-Naphthalenol,5,6,7,8-tetrahydro-2,5-dimethyl-8-(1-methylethyl)-, (5S,8S)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol,5,6,7,8-tetrahydro-2,5-dimethyl-8-(1-methylethyl)-, (5S,8S)-
• hydroxycalamenene,5-hydroxycalamenene
• (+/-)-cis-5-hydroxycalamenene
• DTXSID201017474
• 95908-33-1
• 5-Hydroxycalamenene

• Inchi： 1S/C15H22O/c1-9(2)12-7-5-10(3)13-8-6-11(4)15(16)14(12)13/h6,8-10,12,16H,5,7H2,1-4H3/t10-,12-/m0/s1
• InChI Key： YXYMGKMWKSMRAB-JQWIXIFHSA-N
• SMILES： C1(O)=C2C([C@@H](C)CC[C@H]2C(C)C)=CC=C1C

Computed Properties

• Exact Mass: 218.167065321g/mol
• Monoisotopic Mass: 218.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids